3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride

• Molecular Formula: C7H8ClN5
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 5-pyrimidin-2-yl-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C7H7N5.ClH/c8-6-4-5(11-12-6)7-9-2-1-3-10-7;/h1-4H,(H3,8,11,12);1H
• InChI Key: WAMGYYRWDXHMEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C2=CC(=NN2)N.Cl

Description

3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride is a heterocyclic compound that belongs to the class of pyrazoles Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride typically involves the reaction of 3-amino-5-(2-pyrimidinyl)pyrazole with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The process may involve the use of solvents such as dichloromethane or tetrahydrofuran, and the reaction is often conducted at low temperatures to maintain the stability of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for yield and purity, and may include additional steps such as crystallization and purification to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino group and the pyrimidinyl ring can participate in substitution reactions to form new compounds

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole derivatives with different functional groups, while substitution reactions can lead to the formation of new heterocyclic compounds .

Scientific Research Applications

3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the synthesis of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-5-(3-pyridyl)pyrazole
• 3-Amino-5-(4-pyridyl)pyrazole
• 3-Amino-5-(2-thienyl)pyrazole

Uniqueness

3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride is unique due to its specific structural features, which confer distinct reactivity and biological activity. Compared to similar compounds, it may exhibit different binding affinities and selectivities for molecular targets, making it a valuable compound for various applications .